Cas no 2229213-80-1 (1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229213-80-1
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 6541561
• PubChem ID: 165807499
• Update Time: 2025-07-23

1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine
• 2229213-80-1
• EN300-1933361

• Inchi： 1S/C8H9ClF2N2O/c1-14-8-5(6(12)7(10)11)4(9)2-3-13-8/h2-3,6-7H,12H2,1H3
• InChI Key： WHBPEJDMRNKJHC-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(C(F)F)N)OC

Computed Properties

• Exact Mass: 222.0371469g/mol
• Monoisotopic Mass: 222.0371469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine

Professional Introduction to Compound with CAS No. 2229213-80-1 and Product Name: 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine

The compound with the CAS number 2229213-80-1 and the product name 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of both chloro and methoxy substituents on the pyridine ring, combined with the difluoroethyl amine moiety, contributes to its distinct chemical properties and biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The pyridine core is particularly noteworthy for its ability to interact with biological targets, making it a staple in the design of novel therapeutic agents. The specific substitution pattern in 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine enhances its binding affinity and selectivity, which are critical factors in the development of effective pharmaceuticals.

In particular, the difluoroethyl group introduces fluorine atoms into the molecule, which can significantly influence its metabolic stability and pharmacokinetic profile. Fluorinated compounds are well-known for their improved bioavailability and resistance to degradation by metabolic enzymes. This feature makes 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine a promising candidate for further investigation in drug development.

Current studies have demonstrated that derivatives of this compound exhibit promising activity against various biological targets. For instance, research has shown that modifications in the pyridine ring can lead to enhanced binding to enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors for conditions such as cancer, autoimmune diseases, and infectious disorders.

The synthesis of 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine involves sophisticated organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands specialized techniques to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic properties and potential interactions with biological targets. These computational studies are crucial for guiding experimental efforts and optimizing drug candidates for clinical trials.

The pharmacological potential of 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine has been explored in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on key enzymes implicated in disease pathways. For example, its ability to modulate enzyme activity could make it a valuable tool for developing treatments against neurological disorders or metabolic diseases.

Furthermore, the compound's structural features make it amenable to further derivatization, allowing researchers to fine-tune its properties for specific applications. The combination of chloro, methoxy, and difluoroethyl groups provides multiple sites for chemical modification, enabling the creation of a diverse library of analogs with tailored biological activities.

In conclusion, 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2229213-80-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.